Cas no 1457627-68-7 (6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid)

• Product Name: 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid
• CAS No: 1457627-68-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD16770399
• CID: 4783304
• Update Time: 2025-07-23

6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(cyclobutylcarbamoyl)pyridine-2-carboxylic acid
• 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid

• MDL： MFCD16770399
• Inchi： 1S/C11H12N2O3/c14-10(12-7-3-1-4-7)8-5-2-6-9(13-8)11(15)16/h2,5-7H,1,3-4H2,(H,12,14)(H,15,16)
• InChI Key： GKVFRDDMONRVKB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)N=1)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 1.2
• Topological Polar Surface Area: 79.3

6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid

Introduction to 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid (CAS No. 1457627-68-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid, identified by the chemical abstracts service number 1457627-68-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. The presence of a cyclobutyl moiety linked to a pyridine ring via a carbamoyl group introduces specific steric and electronic properties that make this molecule a valuable scaffold for drug discovery and mechanistic studies.

The compound’s structure, characterized by a rigid cyclobutyl group and an electron-deficient pyridine ring, suggests potential interactions with biological targets such as enzymes and receptors. These structural attributes have been leveraged in the design of novel ligands for therapeutic applications. Recent studies have highlighted the compound’s utility as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways, particularly in oncology and neurodegenerative disorders.

One of the most compelling aspects of 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid is its versatility in medicinal chemistry. The cyclobutyl group provides a stable, non-planar scaffold that can modulate binding affinity and selectivity, while the pyridine ring serves as a hydrogen bond acceptor or donor, enhancing interactions with biological targets. This combination has been exploited in the development of potent and selective inhibitors of kinases and other enzymes implicated in cancer progression.

In addition to its role as a pharmacophore, 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid has been investigated for its potential in chemical biology research. Its ability to serve as a precursor for more complex molecules has made it useful in studying enzyme mechanisms and substrate recognition. For instance, derivatives of this compound have been employed to probe the active sites of metalloproteins, providing insights into catalytic mechanisms and substrate binding preferences.

The synthesis of 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid presents an interesting challenge due to the need to introduce both the cyclobutyl and carbamoyl functionalities in a regioselective manner. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for further derivatization and structural optimization.

Recent advancements in computational chemistry have further expanded the utility of 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid. Molecular modeling studies have been conducted to predict binding modes and interactions with biological targets, enabling rational drug design. These computational approaches have complemented experimental efforts, allowing researchers to identify promising derivatives with enhanced pharmacological properties.

The compound’s potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in agrochemical research, where its structural motifs contribute to the development of novel pesticides with improved efficacy and environmental safety. The cyclobutyl group’s stability under various conditions makes it particularly suitable for formulations designed to withstand environmental stressors.

In conclusion, 6-(Cyclobutylcarbamoyl)pyridine-2-carboxylic acid (CAS No. 1457627-68-7) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for drug discovery and mechanistic studies. As research continues to uncover new applications for this compound, its significance in advancing therapeutic interventions across multiple disease areas is expected to grow.